Cas no 103058-60-2 (1-(4-Chlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid)
103058-60-2 structure
Product Name:1-(4-Chlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid
CAS No:103058-60-2
MF:C10H8ClN3O2
MW:237.642420768738
MDL:MFCD00173066
CID:3047228
PubChem ID:1487023
Update Time:2025-04-21
1-(4-Chlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Chlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid
- AKOS001187833
- EN300-15149
- Z118308194
- CS-0234989
- 1-(4-chlorophenyl)-5-methyl-1,2,4-triazole-3-carboxylic Acid
- AP-501/43386247
- AB00744767-01
- DS-020201
- HMS1784O15
- 12G-370S
- MFCD00173066
- 103058-60-2
- DEA05860
- 887-848-2
- 1-(4-chlorophenyl)-5-methyl-1H-1,2,4-triazole -3-carboxylic acid
-
- MDL： MFCD00173066
- Inchi： 1S/C10H8ClN3O2/c1-6-12-9(10(15)16)13-14(6)8-4-2-7(11)3-5-8/h2-5H,1H3,(H,15,16)
- InChI Key： BVBOJSLEUHHRNY-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)N1C(C)=NC(C(=O)O)=N1
Computed Properties
- Exact Mass: 237.0305042g/mol
- Monoisotopic Mass: 237.0305042g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 68Ų
Experimental Properties
- Melting Point: 192-194°
1-(4-Chlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(4-Chlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 043216-1g |
1-(4-Chlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid |
103058-60-2 | >95% | 1g |
9800CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 043216-500mg |
1-(4-Chlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid |
103058-60-2 | >95% | 500mg |
7899CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 043216-1g |
1-(4-Chlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid |
103058-60-2 | >95% | 1g |
9800.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 043216-500mg |
1-(4-Chlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid |
103058-60-2 | >95% | 500mg |
7899.0CNY | 2021-07-13 | |
| abcr | AB257010-500 mg |
1-(4-Chlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid, 95%; . |
103058-60-2 | 95% | 500 mg |
€198.80 | 2023-07-20 | |
| abcr | AB257010-1 g |
1-(4-Chlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid, 95%; . |
103058-60-2 | 95% | 1 g |
€290.20 | 2023-07-20 | |
| abcr | AB257010-5 g |
1-(4-Chlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid, 95%; . |
103058-60-2 | 95% | 5 g |
€785.80 | 2023-07-20 | |
| Chemenu | CM472694-250mg |
1-(4-chlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid |
103058-60-2 | 95%+ | 250mg |
$243 | 2023-02-03 | |
| Chemenu | CM472694-500mg |
1-(4-chlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid |
103058-60-2 | 95%+ | 500mg |
$271 | 2023-02-03 | |
| Chemenu | CM472694-1g |
1-(4-chlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid |
103058-60-2 | 95%+ | 1g |
$297 | 2023-02-03 |
1-(4-Chlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
103058-60-2 (1-(4-Chlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid) Related Products
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